Crystal structure and X-ray diffraction analysis of 2-Fluoro-3-methyl-5-nitroanisole
Crystal structure and X-ray diffraction analysis of 2-Fluoro-3-methyl-5-nitroanisole
An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 2-Fluoro-3-methyl-5-nitroanisole
Abstract
This technical guide provides a comprehensive framework for the single-crystal X-ray diffraction analysis of 2-Fluoro-3-methyl-5-nitroanisole, a substituted nitroaromatic compound of interest in synthetic chemistry and drug development. While a definitive crystal structure for this specific molecule is not yet publicly available in crystallographic databases, this document outlines the complete experimental and analytical workflow, from crystal growth to detailed structural interpretation. By leveraging established methodologies and drawing parallels with structurally analogous compounds, we present a predictive analysis of its molecular geometry, supramolecular architecture, and the governing intermolecular forces. This guide is intended for researchers, scientists, and professionals in drug development, offering both a practical protocol and a theoretical foundation for the crystallographic characterization of this and similar small organic molecules.
Introduction: The Rationale for Structural Analysis
2-Fluoro-3-methyl-5-nitroanisole is a multifaceted organic molecule featuring a combination of electron-withdrawing (fluoro, nitro) and electron-donating (methyl, methoxy) groups on an aromatic scaffold. Such compounds are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals, where the precise three-dimensional arrangement of atoms dictates their biological activity and material properties.[1] The fluorine atom can enhance metabolic stability and binding affinity, while the nitro group is a versatile chemical handle for further functionalization.[1][2]
Understanding the solid-state structure through single-crystal X-ray diffraction (SCXRD) is paramount.[3][4] It provides unequivocal data on molecular conformation, bond lengths, bond angles, and, crucially, the non-covalent interactions that dictate how molecules pack together in a crystal lattice.[5][6] These packing motifs influence critical physical properties such as solubility, melting point, stability, and bioavailability.
This guide, therefore, serves as a predictive and methodological blueprint. It details the steps required to obtain and analyze the crystal structure of 2-Fluoro-3-methyl-5-nitroanisole, and based on extensive data from related nitroaromatic and fluorinated compounds, anticipates the key structural features that would be uncovered.
Experimental Workflow: From Synthesis to High-Quality Crystals
The journey to a crystal structure begins with the synthesis of the pure compound, followed by the often-challenging step of growing diffraction-quality single crystals.
Synthesis
A plausible synthesis route for 2-Fluoro-3-methyl-5-nitroanisole would involve the nitration of 2-fluoro-3-methylanisole. The directing effects of the activating methoxy and methyl groups, and the deactivating fluoro group, would need to be carefully considered to optimize the yield of the desired isomer. Purification would typically be achieved via column chromatography.
Crystallization: The Art and Science of Single Crystal Growth
Obtaining a single crystal suitable for SCXRD is often the bottleneck in structure determination.[7] The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered crystalline form. For a molecule like 2-Fluoro-3-methyl-5-nitroanisole, several techniques should be explored.[8][9][10]
Experimental Protocol: Crystallization of 2-Fluoro-3-methyl-5-nitroanisole
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Solvent Screening: Begin by testing the solubility of the purified compound (~5-10 mg) in a range of solvents (0.5 mL) at room temperature and upon heating. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but readily soluble when heated. Candidate solvents would include ethanol, methanol, acetone, ethyl acetate, dichloromethane, and toluene.
-
Method 1: Slow Evaporation
-
Prepare a saturated or near-saturated solution of the compound in a suitable solvent (e.g., ethanol/water mixture) in a small, clean vial.
-
Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation.
-
Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.[10]
-
-
Method 2: Vapor Diffusion
-
Dissolve the compound (5-10 mg) in a minimal amount of a relatively non-volatile "good" solvent (e.g., dichloromethane) in a small inner vial.
-
Place this inner vial inside a larger, sealed vial containing a more volatile "poor" solvent (e.g., hexane) in which the compound is insoluble.
-
Over time, the vapor of the poor solvent will diffuse into the good solvent, gradually reducing the solubility of the compound and inducing crystallization.[10][11] This is often the most successful method for small quantities of material.
-
-
Method 3: Slow Cooling
-
Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.
-
Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C). The gradual decrease in solubility upon cooling can yield high-quality crystals.
-
Causality Behind Experimental Choices: The selection of solvents is critical. Polar solvents may engage in hydrogen bonding with the nitro group, while less polar solvents might favor π-π stacking interactions. A combination of solvents, as in vapor diffusion, allows for a very fine-tuned and slow approach to supersaturation, which is key to growing larger, more ordered crystals rather than a fine powder.[11]
Data Acquisition and Processing: Elucidating the Structure
Once a suitable crystal is obtained, its three-dimensional structure is determined by analyzing how it diffracts X-rays.
Single-Crystal X-ray Diffraction (SCXRD)
Experimental Protocol: Data Collection
-
Crystal Mounting: A single crystal of suitable size (typically 0.1-0.3 mm) is selected and mounted on a goniometer head.
-
Instrumentation: Data is collected on a modern diffractometer (e.g., a Bruker D8 VENTURE or Rigaku XtaLAB) equipped with a microfocus X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å, or Cu Kα radiation, λ = 1.54184 Å) and a sensitive detector (e.g., a CCD or CMOS detector).[12]
-
Data Collection: The crystal is cooled to a low temperature (typically 100 K) using a nitrogen stream to minimize thermal vibrations of the atoms, resulting in a higher-quality dataset. A series of diffraction images are collected as the crystal is rotated through various angles.
Structure Solution and Refinement
The collected diffraction data (a set of reflection intensities) is then processed to generate a model of the crystal structure.
Protocol: Structure Solution and Refinement
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Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors.
-
Structure Solution: The initial atomic positions are determined from the diffraction data using direct methods or Patterson methods, typically with the program SHELXS.[13]
-
Structure Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method with a program like SHELXL.[14][15] This iterative process optimizes the atomic coordinates, displacement parameters (describing thermal motion), and other structural parameters to achieve the best fit between the calculated and observed diffraction patterns. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.
The workflow from a synthesized compound to a fully analyzed crystal structure is a multi-step process requiring careful experimental technique and computational analysis.
Figure 1: A comprehensive workflow diagram illustrating the key stages from chemical synthesis to the final structural analysis and reporting.
Predicted Structural Features and Discussion
Based on the known behavior of similar molecules, we can predict the key structural characteristics of 2-Fluoro-3-methyl-5-nitroanisole.
Molecular Geometry
The core benzene ring is expected to be largely planar. However, the substituents will likely exhibit some deviation from this plane. The nitro group, being a strong resonance-withdrawing group, often shows a slight twist relative to the aromatic ring due to packing forces and steric hindrance with adjacent groups.[16] The methoxy group also possesses rotational freedom around the C(aryl)-O bond. The final conformation will be a balance between maximizing π-conjugation (favoring planarity) and minimizing steric repulsion.
Table 1: Predicted Crystallographic and Refinement Data
| Parameter | Expected Value |
|---|---|
| Chemical Formula | C₈H₇FNO₃ |
| Formula Weight | 184.15 g/mol |
| Crystal System | Monoclinic or Orthorhombic |
| Space Group | e.g., P2₁/c, P2₁2₁2₁, or Pbca |
| a, b, c (Å) | 5-15 Å |
| α, γ (°) | 90° |
| β (°) | 90-110° (for monoclinic) |
| Volume (ų) | 800-1200 |
| Z | 4 |
| Temperature | 100 K |
| Radiation | Mo Kα (λ = 0.71073 Å) |
| Final R₁ [I > 2σ(I)] | < 0.05 |
| wR₂ (all data) | < 0.12 |
| Goodness-of-fit (S) | ~1.0 |
Supramolecular Assembly and Intermolecular Interactions
The crystal packing will be dominated by a network of weak non-covalent interactions. The electron-rich oxygen atoms of the nitro and methoxy groups, and the fluorine atom, will act as hydrogen bond acceptors, while the aromatic and methyl C-H groups will act as donors.
-
C-H···O Hydrogen Bonds: These are expected to be the most significant interactions, linking molecules into chains or sheets. The oxygen atoms of the nitro group are particularly potent acceptors.
-
C-H···F Interactions: Weak hydrogen bonds involving the fluorine atom are also likely to be present, contributing to the overall packing stability.
-
π-π Stacking: The aromatic rings may engage in offset or edge-to-face (herringbone) stacking, a common motif in substituted anisoles.[5][17]
-
π-Hole Interactions: The nitro group creates a region of positive electrostatic potential (a "π-hole") on the nitrogen atom, which can interact favorably with electron-rich regions of neighboring molecules, such as the lone pairs on oxygen or fluorine atoms.[18]
Figure 2: A schematic representation of the predicted intermolecular interactions that stabilize the crystal lattice of 2-Fluoro-3-methyl-5-nitroanisole.
Hirshfeld Surface Analysis: Visualizing and Quantifying Interactions
To provide a more quantitative insight into the crystal packing, Hirshfeld surface analysis is an indispensable tool.[19] This method partitions the crystal space, defining a unique surface for each molecule where the contributions to the electron density from the molecule itself and from its neighbors are equal.[20] By mapping properties onto this surface, we can visualize and quantify the intermolecular contacts.
-
d_norm Surface: This surface is mapped with a normalized contact distance, which highlights regions of close intermolecular contact. Short contacts (stronger interactions like hydrogen bonds) appear as red spots, while longer contacts appear blue.[21]
-
2D Fingerprint Plots: These plots summarize all the intermolecular contacts by plotting the distance to the nearest atom inside the surface (dᵢ) against the distance to the nearest atom outside the surface (dₑ).[19] The plot can be deconstructed to show the percentage contribution of each type of contact (e.g., H···H, O···H, C···H) to the overall crystal packing.
Table 2: Predicted Contributions of Intermolecular Contacts from Hirshfeld Surface Analysis
| Contact Type | Predicted Contribution (%) | Key Interaction Type |
|---|---|---|
| H···H | 40 - 50% | van der Waals forces |
| O···H / H···O | 25 - 35% | C-H···O Hydrogen Bonds |
| C···H / H···C | 10 - 15% | C-H···π Interactions |
| F···H / H···F | 5 - 10% | C-H···F Hydrogen Bonds |
| N···O / O···N | < 5% | π-hole and other close contacts |
| C···C | < 5% | π-π Stacking |
Trustworthiness of the Protocol: The described workflow is a self-validating system. The quality of the final refined crystal structure is judged by statistical parameters like R₁ and the Goodness-of-Fit. A low R₁ value indicates a good agreement between the model and the experimental data. Furthermore, the chemical reasonableness of the resulting bond lengths, angles, and intermolecular contacts provides an additional layer of validation.
Conclusion
This technical guide has detailed the comprehensive methodology for determining and analyzing the crystal structure of 2-Fluoro-3-methyl-5-nitroanisole. While awaiting experimental data, a robust predictive analysis based on the crystallographic behavior of analogous compounds has been presented. The molecular structure is anticipated to be largely planar, with its solid-state assembly governed by a rich network of C-H···O and C-H···F hydrogen bonds, supplemented by π-π stacking and potential π-hole interactions. The quantitative insights provided by Hirshfeld surface analysis would be crucial in deconvoluting these varied interactions. The application of this rigorous crystallographic workflow will provide the definitive structural data necessary to understand the physicochemical properties of this compound, thereby guiding its future applications in medicinal chemistry and materials science.
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